![molecular formula C16H27N5O3S B5637444 (4aR*,8aR*)-2-{[2-(ethylamino)pyrimidin-5-yl]methyl}-7-(methylsulfonyl)octahydro-2,7-naphthyridin-4a(2H)-ol](/img/structure/B5637444.png)
(4aR*,8aR*)-2-{[2-(ethylamino)pyrimidin-5-yl]methyl}-7-(methylsulfonyl)octahydro-2,7-naphthyridin-4a(2H)-ol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of such complex heterocyclic compounds typically involves multi-step reactions. An example is the synthesis of pyridonecarboxylic acids and their analogs as demonstrated by Egawa et al. (1984) (Egawa et al., 1984). Similarly, Ivachtchenko et al. (2011) detailed the synthesis of pyrimidine derivatives, highlighting the importance of specific substituents and their positions for biological activity (Ivachtchenko et al., 2011).
Molecular Structure Analysis
Molecular structure plays a crucial role in determining the properties and potential applications of a compound. The study of ethyl 2-sulfanylidenedecahydro-1,6-naphthyridine-6-carboxylate by Schwehm et al. (2014) shows how molecular structure can be crucial in the development of new medicinal compounds (Schwehm et al., 2014).
Chemical Reactions and Properties
The reactivity and chemical properties of heterocyclic compounds are highly dependent on their molecular structure. Wamhoff and Lichtenthäler (1978) discussed the synthesis of pyrido[1,2-a]pyrimidines, which could be analogous in reactivity to the subject compound (Wamhoff & Lichtenthäler, 1978).
Physical Properties Analysis
The physical properties of these compounds, such as solubility, melting point, and stability, are often determined by their specific structural characteristics. Studies like that by Krishnamurthy et al. (2011), who explored the physical properties of similar pyrimidin-4-one derivatives, provide insights into this aspect (Krishnamurthy et al., 2011).
Chemical Properties Analysis
Chemical properties, including reactivity with other compounds, pH stability, and chemical transformations, are key in determining the applicability of these molecules in various fields. The work of Insuasty et al. (2013) on pyrimido[4,5-b][1,6]naphthyridin-4(3H)-ones illustrates the diverse chemical behaviors these compounds can exhibit (Insuasty et al., 2013).
properties
IUPAC Name |
(4aR,8aR)-2-[[2-(ethylamino)pyrimidin-5-yl]methyl]-7-methylsulfonyl-3,4,5,6,8,8a-hexahydro-1H-2,7-naphthyridin-4a-ol |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H27N5O3S/c1-3-17-15-18-8-13(9-19-15)10-20-6-4-16(22)5-7-21(25(2,23)24)12-14(16)11-20/h8-9,14,22H,3-7,10-12H2,1-2H3,(H,17,18,19)/t14-,16-/m1/s1 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZKNUMLKWMLTDDY-GDBMZVCRSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCNC1=NC=C(C=N1)CN2CCC3(CCN(CC3C2)S(=O)(=O)C)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCNC1=NC=C(C=N1)CN2CC[C@]3(CCN(C[C@H]3C2)S(=O)(=O)C)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H27N5O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
369.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(4aR*,8aR*)-2-{[2-(ethylamino)pyrimidin-5-yl]methyl}-7-(methylsulfonyl)octahydro-2,7-naphthyridin-4a(2H)-ol |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.